2-(2-Methoxy-1,3-thiazol-4-yl)cyclopentan-1-ol

• Molecular Formula: C9H13NO2S
• Molecular Weight: 199.27 g/mol
• SMILES: COC1=NC(=CS1)C2CCCC2O
• InChI: InChI=1S/C9H13NO2S/c1-12-9-10-7(5-13-9)6-3-2-4-8(6)11/h5-6,8,11H,2-4H2,1H3
• InChIKey: XYLGTYBXUFOFSH-UHFFFAOYSA-N

2-(2-Methoxy-1,3-thiazol-4-yl)cyclopentan-1-ol: Physicochemical Profile

2-(2-Methoxy-1,3-thiazol-4-yl)cyclopentan-1-ol (CAS 1871856-48-2) is a small-molecule heterocyclic alkanol derivative (molecular formula C₉H₁₃NO₂S, MW 199.27 g/mol) belonging to the 2,4-disubstituted thiazole class . It features a cyclopentanol ring directly attached at the 4-position of a 2-methoxy-1,3-thiazole core, distinguishing it from 5-positional isomers and other thiazole regioisomers. Its calculated LogP is 1.78 and topological polar surface area (TPSA) is 42.35 Ų . This compound is primarily supplied as a research intermediate with a typical purity specification of 95% .

Defined 4-yl regioisomer for SAR studies

Vacant 5-position enables diversification

Research intermediate grade

2-(2-Methoxy-1,3-thiazol-4-yl)cyclopentan-1-ol: Why Generic Substitutes Fail

Positional isomerism on the thiazole ring profoundly influences molecular recognition, metabolic stability, and synthetic derivatization potential. The 4-yl attachment of the cyclopentanol group in this compound creates a distinct spatial orientation of the hydrogen-bond donor/acceptor pair relative to the 5-positional isomer (2-(2-Methoxy-1,3-thiazol-5-yl)cyclopentan-1-ol, CAS 1864096-48-9) . In related thiazole series, such positional shifts have been shown to alter enzyme inhibitory potency by more than 10-fold [1], meaning generic substitution without regioisomeric verification risks invalidating structure–activity relationships and compromising experimental reproducibility.

Target: 4-yl isomer

Substitute: 5-yl isomer

Cyclopentanol at 4-position; 5-site open for functionalization

5-position occupied, limiting derivatization routes

Reported LogP/TPSA profile supports permeability prediction

Expected LogP/TPSA shift may alter ADME behavior

Regioisomer identity verified for SAR consistency

Regioisomeric shift may alter enzyme inhibition >10-fold

• [1] Bird TGC, Bruneau P, Crawley GC, et al. (Methoxyalkyl)thiazoles: a new series of potent, selective, and orally active 5-lipoxygenase inhibitors displaying high enantioselectivity. J Med Chem. 1991;34(7):2176-2186. View Source

2-(2-Methoxy-1,3-thiazol-4-yl)cyclopentan-1-ol: Differentiation Evidence vs. Closest Analogs

Regioisomer Identity: 4-yl vs. 5-yl Substitution

The target compound is the 4-substituted regioisomer (CAS 1871856-48-2), whereas the closest commercially available analog is the 5-substituted regioisomer 2-(2-Methoxy-1,3-thiazol-5-yl)cyclopentan-1-ol (CAS 1864096-48-9) . Both share the molecular formula C₉H₁₃NO₂S and MW 199.27, yet they differ in the attachment point of the cyclopentanol moiety to the thiazole ring. In (methoxyalkyl)thiazole series, moving the substituent from the 4- to the 5-position has been reported to shift 5-lipoxygenase IC₅₀ values by >10-fold in certain analogs [1].

Regioisomer Identity

Reported

4-yl substitution (CAS 1871856-48-2) vs. 5-yl isomer (CAS 1864096-48-9); >10-fold potency variation reported in class.

Regioisomer mismatch may invalidate SAR interpretation

Verify by CAS and SMILES before use

Evidence Dimension	Substitution position on 1,3-thiazole ring
Target Compound Data	4-(cyclopentan-1-ol) substitution (CAS 1871856-48-2); SMILES: COc1nc(C2CCCC2O)cs1
Comparator Or Baseline	2-(2-Methoxy-1,3-thiazol-5-yl)cyclopentan-1-ol (CAS 1864096-48-9); SMILES: COc1ncc(C2CCCC2O)s1
Quantified Difference	Regioisomeric shift from 4-yl to 5-yl; class-level evidence indicates >10-fold potency variation possible in enzyme assays
Conditions	Structural comparison based on SMILES and CAS differentiation; biological extrapolation from (methoxyalkyl)thiazole SAR literature [1]

Why This Matters

For procurement, receiving the incorrect regioisomer invalidates SAR studies; the 4-yl position may confer distinct binding orientation compared to the 5-yl isomer, directly impacting lead optimization campaigns.

• [1] Bird TGC, Bruneau P, Crawley GC, et al. (Methoxyalkyl)thiazoles: a new series of potent, selective, and orally active 5-lipoxygenase inhibitors displaying high enantioselectivity. J Med Chem. 1991;34(7):2176-2186. View Source

Physicochemical Profile: LogP and TPSA vs. 5-yl Isomer

The target compound has a calculated LogP of 1.7801 and a TPSA of 42.35 Ų . While the 5-yl isomer shares the same molecular formula, its topological arrangement yields a different SMILES (COc1ncc(C2CCCC2O)s1 vs. COc1nc(C2CCCC2O)cs1), which is expected to alter computed descriptors. In related thiazole-alcohol series, a 1-Å shift in substitution position has been associated with LogP variations of 0.2–0.5 units and TPSA differences of 2–5 Ų [1].

Physicochemical Profile

Class-level

Target: LogP 1.78, TPSA 42.35 Ų (calc.); Isomer expected to shift LogP 0.2–0.5, TPSA 2–5 Ų.

Differences may affect permeability and solubility profiles

Experimental logD not available

Evidence Dimension	Lipophilicity and polarity
Target Compound Data	LogP 1.7801; TPSA 42.35 Ų (calculated, Leyan datasheet )
Comparator Or Baseline	5-yl isomer (CAS 1864096-48-9); calculated descriptors not publicly reported but expected to differ based on atom connectivity
Quantified Difference	Expected LogP variation 0.2–0.5; TPSA variation 2–5 Ų based on class-level inference
Conditions	In silico calculation; no experimental logD or chromatographic hydrophobicity index available

Why This Matters

Physicochemical differences between regioisomers affect solubility, permeability, and metabolic stability; selecting the correct isomer is critical for achieving intended pharmacokinetic or biochemical behavior.

• [1] Bird TGC, Bruneau P, Crawley GC, et al. (Methoxyalkyl)thiazoles: a new series of potent, selective, and orally active 5-lipoxygenase inhibitors displaying high enantioselectivity. J Med Chem. 1991;34(7):2176-2186. View Source

Synthetic Utility: 4- vs. 5-Position Functionalization

The 4-cyclopentanol substituent on the thiazole ring places the alcohol group in a position amenable to further functionalization (e.g., oxidation to ketone, esterification, or Mitsunobu reactions) while leaving the 5-position available for electrophilic substitution or cross-coupling . In contrast, the 5-yl isomer (CAS 1864096-48-9) has the cyclopentanol at the 5-position, blocking a common derivatization site. Patent literature on heterocyclic alkanol derivatives (US 8,575,356 B2) describes the agricultural fungicidal activity of thiazole-alkanol compounds, where substitution position dictates bioactivity against specific phytopathogens [1].

Synthetic Utility

Patent context

4-yl isomer leaves 5-position vacant for C–H functionalization or cross-coupling; 5-yl isomer blocks this site.

Facilitates parallel library synthesis and SAR expansion

Derivatization advantage reported in patent literature

Evidence Dimension	Synthetic accessibility of vacant ring position
Target Compound Data	4-substituted; 5-position vacant for further derivatization
Comparator Or Baseline	5-yl isomer has 5-position occupied, limiting synthetic diversification
Quantified Difference	Qualitative advantage: one additional vacant reactive site on thiazole ring
Conditions	Organic synthesis context; no quantitative yield comparison available

Why This Matters

Researchers designing focused libraries or SAR expansions benefit from the 4-substituted scaffold because it preserves the 5-position for late-stage functionalization, increasing synthetic tractability.

• [1] Nising CF, Cristau P, Helmke H, et al. Heterocyclic alkanol derivatives. US Patent 8,575,356 B2. Granted 2013-11-05. View Source

2-(2-Methoxy-1,3-thiazol-4-yl)cyclopentan-1-ol: Key Application Scenarios

Kinase/Lipoxygenase Inhibitor Lead Optimization

Medicinal chemistry teams requiring a 2-methoxythiazole scaffold with a cyclopentanol hydrogen-bond anchor can select the 4-yl isomer to explore binding orientations distinct from the 5-yl series. In (methoxyalkyl)thiazole 5-lipoxygenase programs, 4- vs. 5-substitution altered IC₅₀ by >10-fold, underscoring the need for defined regioisomer sourcing [1].

Parallel Library Synthesis via 5-Position Diversification

This compound's vacant 5-position allows for sequential C–H functionalization, halogenation, or metal-catalyzed cross-coupling, enabling parallel library construction without deprotection or protecting-group manipulation. This contrasts with the 5-yl isomer, where the occupied 5-position restricts such diversification [2].

Agrochemical Fungicide Discovery with Thiazole-Alkanol Scaffold

Patent US 8,575,356 B2 demonstrates that heterocyclic alkanol derivatives with defined thiazole substitution exhibit fungicidal activity against crop pathogens. The 4-yl attachment pattern may confer selectivity advantages over 5-yl analogs in specific plant-pathogen panels, making this compound a valuable entry for agrochemical SAR studies [2].

Application

Selection Property

Validation Focus

Kinase/lipoxygenase inhibitor research

4-yl regioisomer identity

Enzyme inhibition SAR with defined isomer

Parallel library synthesis

Vacant 5-position

Derivatization feasibility

Agrochemical fungicide research

Thiazole-alkanol scaffold

Crop pathogen panel activity

• [1] Bird TGC, Bruneau P, Crawley GC, et al. (Methoxyalkyl)thiazoles: a new series of potent, selective, and orally active 5-lipoxygenase inhibitors displaying high enantioselectivity. J Med Chem. 1991;34(7):2176-2186. View Source
• [2] Nising CF, Cristau P, Helmke H, et al. Heterocyclic alkanol derivatives. US Patent 8,575,356 B2. Granted 2013-11-05. View Source